Cas no 213181-26-1 (Ethyl 4-chloro-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 4-chloro-2-oxo-2H-chromene-3-carboxylate
• CAS No: 213181-26-1
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 291014
• PubChem ID: 2786055
• Update Time: 2025-04-19

Ethyl 4-chloro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-oxo-2H-chromene-3-carboxylate
• ethyl 4-chloro-2-oxochromene-3-carboxylate
• Cyto5E3
• IDI1_014652
• Maybridge3_003265
• ethyl4-chloro-2-oxo-2H-chromene-3-carboxylate
• 213181-26-1
• Oprea1_580811
• DTXSID80382997
• HMS1440E09
• SCHEMBL22103901

• Inchi： 1S/C12H9ClO4/c1-2-16-11(14)9-10(13)7-5-3-4-6-8(7)17-12(9)15/h3-6H,2H2,1H3
• InChI Key： WVZJJFORJMBAGQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C(=O)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 252.01897
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6